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Compound of Interest

Compound Name: Lithium tetraphenylborate

Cat. No.: B076666 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for

lithium tetraphenylborate. The information is compiled from various safety data sheets and

chemical resources to ensure a thorough understanding of the potential hazards and safe

operating procedures. This document is intended for use by trained professionals in a

laboratory or research setting.

Hazard Identification and Classification
Lithium tetraphenylborate and its common adducts, such as lithium tetraphenylborate
tris(1,2-dimethoxyethane), are specialty chemicals that require careful handling. While the

toxicological properties of the anhydrous form have not been thoroughly investigated, the

available data indicates that it is irritating to the eyes, respiratory system, and skin.[1] The

tris(1,2-dimethoxyethane) adduct is classified as a flammable solid.[2][3]

GHS Hazard Classification for Lithium Tetraphenylborate Tris(1,2-dimethoxyethane):[2][3]
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Hazard Class Category Hazard Statement

Flammable Solids 1 / 2 H228: Flammable solid

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Signal Word: Danger[2][4]

Hazard Pictograms:

alt text

alt text

Physical and Chemical Properties
A summary of the key physical and chemical properties is presented below. Note that some

properties may vary depending on the specific form of the compound (e.g., anhydrous vs.

adduct).

Property Value

Molecular Formula C24H20BLi

Molecular Weight 326.18 g/mol

Appearance White to off-white powder[5]

Solubility No information available

Properties of Lithium Tetraphenylborate Tris(1,2-dimethoxyethane) Adduct:[2][6]
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Property Value

Molecular Formula (C6H5)4BLi·3CH3O(CH2CH2)OCH3

Molecular Weight 596.53 g/mol

CAS Number 75965-35-4

Exposure Controls and Personal Protection
To minimize exposure and ensure personal safety, the following engineering controls and

personal protective equipment (PPE) should be utilized.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Use local exhaust ventilation to control airborne concentrations.[1]

Ensure eyewash stations and safety showers are readily accessible.[7]

Personal Protective Equipment (PPE):[1][2][8]

Protection Type Recommendation

Eye/Face Protection
Safety glasses with side-shields or chemical

goggles.

Skin Protection Chemical-resistant gloves (e.g., nitrile rubber).

Protective clothing to prevent skin contact.

Respiratory Protection

A NIOSH/MSHA approved respirator is

recommended if ventilation is inadequate or for

handling large quantities.

Handling and Storage
Proper handling and storage procedures are critical to maintaining the stability of the

compound and preventing accidents.
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Handling:

Avoid contact with skin and eyes.[1]

Avoid inhalation of dust.[1]

Wash hands thoroughly after handling.[1]

Keep away from heat, sparks, and open flames, especially the tris(1,2-dimethoxyethane)

adduct.[9]

Use non-sparking tools.[10]

Storage:

Store in a cool, dry, well-ventilated place.[1]

Keep containers tightly closed when not in use.[1]

Store away from incompatible materials such as strong oxidizing agents.[1]

The tris(1,2-dimethoxyethane) adduct is classified under Storage Class 4.1B for flammable

solid hazardous materials.[2]

First-Aid Measures
In the event of exposure, follow these first-aid procedures and seek medical attention.
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Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse mouth and drink 2-4

cupfuls of water. Never give anything by mouth

to an unconscious person. Seek immediate

medical attention.[1]

Fire-Fighting and Accidental Release Measures
Fire-Fighting:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1]

Accidental Release:
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Personal Precautions: Wear appropriate personal protective equipment as outlined in

Section 3.[1]

Containment and Cleanup: Sweep up the material and place it into a suitable, closed

container for disposal. Avoid generating dust.[1]

Environmental Precautions: Prevent the material from entering drains or waterways.[11]

Stability and Reactivity
Chemical Stability: Stable under normal temperatures and pressures.[1]

Conditions to Avoid: Exposure to strong oxidants.[1]

Incompatible Materials: Strong oxidizing agents.[1]

Hazardous Decomposition Products: Upon combustion, may produce irritating and toxic

fumes and gases, including carbon oxides, boron oxides, and lithium oxides.[1][8]

Disposal Considerations
Dispose of waste in accordance with all applicable federal, state, and local regulations.[1]

Waste is classified as hazardous.[9]

Experimental Protocols Workflow
The following diagram illustrates a general workflow for handling a chemical spill of lithium
tetraphenylborate.
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Workflow for Chemical Spill Response

Initial Assessment

Response Actions

Final Steps

Spill Occurs

Assess Spill Size and Hazard

Evacuate Immediate Area

If Major Spill

Don Appropriate PPE

If Minor Spill

Report the Incident

Contain the Spill

Clean Up Spill

Dispose of Waste Properly

Decontaminate Area and Equipment

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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